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Compound of Interest

Compound Name: Tetraphosphorus hexasulfide
CAS No.: 12165-71-8
Cat. No.: B13745174
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the single-crystal X-ray diffraction
analysis of y-P4Se, a phosphorus sulfide cage molecule. The following sections outline the
crystallographic data, experimental protocols for synthesis and crystal structure determination,
and a visual representation of the experimental workflow. This information is critical for
understanding the three-dimensional structure of y-P4Se, which is essential for applications in
materials science and drug development where phosphorus-sulfur compounds may play a role.

Crystallographic Data Summary

The crystal and molecular structure of y-P4Se was determined by single-crystal X-ray
diffraction.[1] The compound crystallizes in the monoclinic space group P21/m.[1] The structure
is composed of cage-like P4aSe molecules with Cs symmetry.[1] Key crystallographic data are
summarized in the tables below for clear comparison.

Table 1: Crystal Data and Structure Refinement for y-P4Se

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13745174#bc-rfq
https://files.core.ac.uk/download/pdf/11551082.pdf
https://files.core.ac.uk/download/pdf/11551082.pdf
https://files.core.ac.uk/download/pdf/11551082.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13745174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value
Empirical Formula PaSs
Formula Weight 316.32 g/mol
Temperature 293(2) K
Wavelength 0.71073 A
Crystal System Monoclinic

Space Group

P21/m (No. 11)

Unit Cell Dimensions

a 6.627(3) A
b 10.504(7) A
c 6.878(3) A
B 90.18(4)°
Volume 478.8(4) A3
z 2
Calculated Density 2.194 g/cm3

Table 2: Selected Bond Lengths and Angles for y-P4Se
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Bond Length (A) Angle Degrees (°)
P1-S1 2.103(4) S1-P1-S2 102.1(2)
P1-S2 2.108(4) S1-P1-S3 101.8(2)
P1-S3 2.096(4) S2-P1-S3 103.5(2)
P2-S1 2.091(5) S1-P2-S4 101.9(2)
P2-S4 2.124(4) S1-P2-P3 103.2(2)
P2-P3 2.229(4) S4-P2-P3 100.9(2)
P3-S3 2.091(5) S3-P3-S5 101.9(2)
P3-S5 2.124(4) S3-P3-P2 103.2(2)
P4-S2 2.096(4) S2-P4-S4 100.3(2)
P4-S4 2.115(4) S2-P4-S5 100.3(2)
P4-S5 2.115(4) S4-P4-S5 98.0(2)

Experimental Protocols
Synthesis of y-P4Se Single Crystals

The synthesis of y-P4Se has been reported to occur as a product in the oxidation of phosphorus

by sulfur at temperatures below 100 °C and in the sulfurization of a-P4Ss by triphenylarsenic

sulfide.[1] For the purpose of obtaining single crystals suitable for X-ray diffraction, a common

method involves the slow cooling of a saturated solution or sublimation.

Protocol:

e Reactant Preparation: Stoichiometric amounts of red phosphorus and elemental sulfur are

typically used as starting materials.

e Reaction: The reactants are heated in a sealed, evacuated ampoule. The temperature is

carefully controlled to remain below 100 °C to favor the formation of the y-isomer.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://files.core.ac.uk/download/pdf/11551082.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13745174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Purification: The crude product is purified by sublimation or recrystallization from a suitable
solvent, such as carbon disulfide.

o Crystal Growth: Single crystals are grown by slow evaporation of the solvent from a
saturated solution of the purified y-PaSe at room temperature. Alternatively, single crystals
can be obtained by slow sublimation in a temperature gradient.

Single-Crystal X-ray Diffraction

The determination of the crystal structure of y-P4Se is achieved through single-crystal X-ray
diffraction. This non-destructive technique provides precise information about the unit cell
dimensions, bond lengths, bond angles, and overall molecular geometry.[2][3]

Protocol:

o Crystal Selection and Mounting: A suitable single crystal of y-P4Ss is selected under a
microscope. The crystal should have well-defined faces and be free of visible defects. The
selected crystal is mounted on a goniometer head using a cryo-loop or a glass fiber with a
minimal amount of adhesive.[4]

» Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable
X-ray source (e.g., Mo-Ka radiation) and a detector.[4] The crystal is cooled to a low
temperature (e.g., 100 K or 293 K) to minimize thermal vibrations. A series of diffraction
images are collected by rotating the crystal in the X-ray beam.

o Data Processing: The collected diffraction data are processed to determine the unit cell
parameters and to integrate the intensities of the diffraction spots. This step involves
indexing the reflections and applying corrections for factors such as absorption and
polarization.

 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods to determine the initial positions of the atoms. The atomic positions and
thermal parameters are then refined using least-squares methods to achieve the best
possible fit between the observed and calculated diffraction patterns.[4]

Workflow and Pathway Visualization
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The following diagrams illustrate the logical workflow of the experimental process and the
molecular structure determination.
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Experimental Workflow for y-P4Se Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols: Single-Crystal X-ray
Diffraction of y-P4Ss]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13745174/docs#application-notes-and-protocols-
single-crystal-x-ray-diffraction-of-p-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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